Cas no 79185-31-2 (Benzonitrile,4-[(4-chlorophenyl)methoxy]-)

• Product Name: Benzonitrile,4-[(4-chlorophenyl)methoxy]-
• CAS No: 79185-31-2
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• CID: 554599
• PubChem ID: 2735718
• Update Time: 2025-04-19

Benzonitrile,4-[(4-chlorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(4-chlorophenyl)methoxy]-
• 4-[(4-CHLOROBENZYL)OXY]BENZONITRILE
• 4-[(4-chlorophenyl)methoxy]benzonitrile
• 4-(4-Chlorobenzyloxy)benzonitrile
• Maybridge1_006070
• 79185-31-2
• FT-0617310
• DTXSID90370901
• CCG-1871
• HMS558L20
• MFCD01935684
• SR-01000641227-1
• Oprea1_541637
• AKOS000198034
• SCHEMBL6980988

• Inchi： 1S/C14H10ClNO/c15-13-5-1-12(2-6-13)10-17-14-7-3-11(9-16)4-8-14/h1-8H,10H2
• InChI Key： YZXBHIMDKJEWFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 243.04500
• Monoisotopic Mass: 243.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.25
• Melting Point: 99 °C
• Boiling Point: 401.9°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.609
• PSA: 33.02000
• LogP: 3.79068

Benzonitrile,4-[(4-chlorophenyl)methoxy]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：